7,8-dimethoxy-1-oxo-N-(4-sulfamoylphenyl)-1H-isothiochromene-3-carboxamide

• IUPAC Name: 7,8-dimethoxy-1-oxo-N-(4-sulfamoylphenyl)isothiochromene-3-carboxamide
• InChI: InChI=1S/C18H16N2O6S2/c1-25-13-8-3-10-9-14(27-18(22)15(10)16(13)26-2)17(21)20-11-4-6-12(7-5-11)28(19,23)24/h3-9H,1-2H3,(H,20,21)(H2,19,23,24)
• InChI Key: GHXLBNFVXSCRIX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)C=C(SC2=O)C(=O)NC3=CC=C(C=C3)S(=O)(=O)N)OC
• Molecular Formula: C18H16N2O6S2
• Molecular Weight: 420.5 g/mol

Description

7,8-dimethoxy-1-oxo-N-(4-sulfamoylphenyl)-1H-isothiochromene-3-carboxamide, also known as DSC, is a synthetic compound that has been widely used in scientific research due to its unique properties. DSC has been found to have various biochemical and physiological effects, making it a valuable tool in the study of various biological processes.

Scientific Research Applications

Synthesis and Characterization

Researchers have developed methods for synthesizing various sulfur-containing compounds that share some structural similarities or synthetic pathways with 7,8-dimethoxy-1-oxo-N-(4-sulfamoylphenyl)-1H-isothiochromene-3-carboxamide. For instance, the study on the synthesis, characterization, antimicrobial evaluation, and docking studies of specific tetrazol-thiophene carboxamides highlights the broad interest in synthesizing novel compounds with potential biological activities (Talupura, Satheesh, & Chandrasekhar, 2021). These efforts often involve complex synthetic routes, aiming to explore the chemical and physical properties of the resulting compounds for various applications.